2-(3-Methoxypropoxy)-4-methylbenzonitrile
Overview
Description
2-(3-Methoxypropoxy)-4-methylbenzonitrile, commonly known as MPMB, is an organic compound that belongs to the class of benzonitriles. This compound has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, material science, and organic synthesis.
Scientific Research Applications
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2-(Chloromethyl)-4-(3-methoxypropoxy)-3-methylpyridine hydrochloride : This compound is used in the pharmaceutical industry as an intermediate in drug synthesis . The specific methods of application and experimental procedures would depend on the particular synthesis pathway being used. The outcomes would also vary based on the specific drug being synthesized .
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2-Chloromethyl-3-methyl-4-(3-methoxypropoxy)pyridine Hydrochloride : This compound is also used as an intermediate in the synthesis of the drug Rabeprazole Sodium . The methods of application and experimental procedures would be specific to the synthesis of Rabeprazole Sodium .
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1-(3-Methoxypropoxy)propan-1-ol : This compound is used in chemical synthesis. The specific methods of application and experimental procedures would depend on the particular synthesis pathway being used.
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2-(3-Methoxyphenyl)ethylamine : This compound is used in the Pictet-Spengler reaction, a chemical reaction used to synthesize tetrahydroisoquinolines . It’s also used in a synthesis of 1,3-oxazepines via palladium-catalyzed intramolecular coupling .
properties
IUPAC Name |
2-(3-methoxypropoxy)-4-methylbenzonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO2/c1-10-4-5-11(9-13)12(8-10)15-7-3-6-14-2/h4-5,8H,3,6-7H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DLMATKYJBLIQFC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C#N)OCCCOC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-Methoxypropoxy)-4-methylbenzonitrile |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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